4-Methoxy-1,2-dihydrospiro[indole-3,4'-oxane]-2-one

• IUPAC Name: 4-methoxyspiro[1H-indole-3,4'-oxane]-2-one
• InChI: InChI=1S/C13H15NO3/c1-16-10-4-2-3-9-11(10)13(12(15)14-9)5-7-17-8-6-13/h2-4H,5-8H2,1H3,(H,14,15)
• InChI Key: CXFVYYBLRKIBQL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1C3(CCOCC3)C(=O)N2
• Molecular Formula: C13H15NO3
• Molecular Weight: 233.26 g/mol

Description

4-Methoxy-1,2-dihydrospiro[indole-3,4'-oxane]-2-one, also known as MIPO, is a chemical compound that has been of great interest to the scientific community due to its potential applications in various fields. MIPO is a spirooxindole compound that has been found to have various biological and pharmacological activities.

Scientific Research Applications

Photochromic Properties and Photodegradation Studies

Studies have shown that spiro[indoline-oxazine] derivatives exhibit significant photochromic properties, where they change color upon exposure to UV light due to structural isomerization. For example, comparative studies on the photodegradation of spiro[indoline-oxazine] and spiro[indoline-pyran] derivatives in solution under UV light have been carried out to understand their stability and photodegradation mechanisms. These studies suggest potential applications in the development of light-sensitive materials or coatings with improved fatigue resistance due to their ability to revert to their original state after the removal of the light source (Baillet, Giusti, & Guglielmetti, 1993).

Colorimetric Detection of Heavy Metals

Novel spirooxazine derivatives have been synthesized for the colorimetric detection of heavy metals such as mercury. These compounds show high sensitivity and selectivity towards mercury ions in solution, changing color in the presence of specific ions. This property is particularly useful for environmental monitoring and the development of sensors for the detection of heavy metal contamination in water sources. The specific structural changes upon binding with mercury ions highlight the potential for spirooxazine derivatives in chemical sensor applications (Pattaweepaiboon et al., 2020).

Corrosion Inhibition

Spiro compounds have also been investigated for their corrosion inhibition properties. Specific derivatives have shown effectiveness in preventing corrosion of metals in acidic solutions. This application is crucial for protecting industrial machinery and infrastructure from corrosive damage, thereby extending the lifespan of metal components in harsh environments. The mode of action typically involves the formation of a protective layer on the metal surface, which blocks corrosive substances from reacting with the metal (Yadav, Sinha, Kumar, & Sarkar, 2015).

Synthesis and Structural Analysis

The synthesis and structural analysis of spiro[indoline-naphthaline]oxazine derivatives and their photochromic behavior in different solvents have been subjects of research, demonstrating the versatility of spiro compounds in synthetic chemistry. These studies not only contribute to the fundamental understanding of spiro compound behaviors under various conditions but also pave the way for designing new materials with tailored properties for specific applications (Li, Pang, Wu, & Meng, 2015).